8-(2-fluorobenzoyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(2-fluorobenzoyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C16H18FN3O3/c1-18-14(22)16(19(2)15(18)23)7-9-20(10-8-16)13(21)11-5-3-4-6-12(11)17/h3-6H,7-10H2,1-2H3
• InChI Key: LAPLGQNLHXZICI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2(CCN(CC2)C(=O)C3=CC=CC=C3F)N(C1=O)C
• Molecular Formula: C16H18FN3O3
• Molecular Weight: 319.33 g/mol
• CAS No.: 1040648-10-9

Description

“8-(2-fluorobenzoyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” is a spirohydantoin-based model compound. It has been studied for its intermolecular interactions and their cooperative effects.

Molecular Structure Analysis

In the crystal structures of similar compounds, molecules generate the same hydrogen-bonded centrosymmetric R 22 (8) synthon. The extended supramolecular architectures depend on the C–H⋯O, C–H⋯π, stacking interactions and parallel interactions at large offsets, which lead to molecular sheets and further, with the assistance of the C–H⋯F interaction, to three-dimensional networks.

Mechanism of Action

Target of Action

The primary target of 8-(2-fluorobenzoyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is Receptor-interacting protein kinase 1 (RIPK1) . RIPK1 is a key component of the necroptosis signaling pathway, a type of programmed cell death . This pathway is involved in various pathophysiological disorders, including inflammatory, neurodegenerative, infectious, and malignant diseases .

Mode of Action

The compound interacts with RIPK1 by inserting its benzyl groups into the bottom of a deep hydrophobic pocket of RIPK1, forming T-shaped π–π interactions with His136 . This interaction inhibits the activity of RIPK1, thereby disrupting the necroptosis signaling pathway .

Biochemical Pathways

The inhibition of RIPK1 by the compound affects the necroptosis signaling pathway . Necroptosis is initiated by signals from death receptors in the tumor necrosis factor (TNF) superfamily, Toll-like receptors (TLRs), interferon receptors (IFNAR), or Z-DNA binding protein 1 (ZBP1) . The downstream effects of this inhibition include the prevention of cell swelling, plasma membrane rupture, and the release of cellular contents, which are characteristic features of necroptosis .

Result of Action

The inhibition of RIPK1 by the compound leads to the disruption of the necroptosis signaling pathway . This disruption prevents the occurrence of necroptosis, thereby potentially alleviating the symptoms of various pathophysiological disorders, including inflammatory, neurodegenerative, infectious, and malignant diseases .

Biochemical Analysis

Biochemical Properties

8-(2-fluorobenzoyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has been identified as a potent inhibitor of the receptor-interacting protein kinase 1 (RIPK1), a key component in the necroptosis signaling pathway . This compound interacts with RIPK1, potentially influencing the function of this enzyme and altering the course of biochemical reactions .

Cellular Effects

The effects of this compound on cells are largely tied to its inhibition of RIPK1. By inhibiting this kinase, the compound can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with RIPK1. The compound is thought to insert into a deep hydrophobic pocket of RIPK1, forming T-shaped π–π interactions . This binding can lead to inhibition of RIPK1, potentially causing changes in gene expression and other cellular processes .